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Compound of Interest

Compound Name: Sibrafiban

Cat. No.: B1681747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling and disposal

of Sibrafiban (also known as RO 48-3657) in a laboratory environment. The following

procedures are designed to ensure the safety of personnel and to minimize environmental

impact. While Sibrafiban is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is crucial.[1]

Hazard Assessment and Control
Sibrafiban is an orally active, nonpeptide, double-prodrug of Ro 44-3888, and it functions as a

selective glycoprotein IIb/IIIa receptor antagonist, inhibiting platelet aggregation. While official

safety data sheets indicate that Sibrafiban is not a hazardous substance, it is prudent to

handle it with care to avoid unnecessary exposure.

Quantitative Exposure and Hazard Data

No specific occupational exposure limits have been established for Sibrafiban. Standard

laboratory hygiene and safety measures should be sufficient to control exposure.
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Parameter Value Source

GHS Hazard Classification
Not a hazardous substance or

mixture
ChemScene SDS[1]

Occupational Exposure Limits Not established N/A

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Sibrafiban powder or solutions.

PPE Type Specification Rationale

Hand Protection Nitrile or latex gloves Prevents direct skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities. Use a dust

mask or work in a ventilated

hood if handling large

quantities of powder or if dust

is generated.

Minimizes inhalation of

airborne particles.

Safe Handling and Operational Procedures
Adherence to the following step-by-step procedures will ensure the safe handling of Sibrafiban
from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Sibrafiban in a tightly closed container in a cool, dry, and well-ventilated area.
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Preparation of Solutions:

Handle solid Sibrafiban in a chemical fume hood or on a benchtop with minimal air

disturbance to avoid generating dust.

Wear the appropriate PPE as outlined in the table above.

When weighing the compound, use a draft shield to prevent dissemination of the powder.

If preparing solutions, add the solvent to the pre-weighed Sibrafiban slowly to avoid

splashing.

Experimental Use:

Clearly label all containers with the name of the compound, concentration, date, and your

initials.

Avoid eating, drinking, or smoking in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Emergency Procedures and First Aid
In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing and wash the

affected area with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1681747?utm_src=pdf-body
https://www.benchchem.com/product/b1681747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Disposal Plan
Spill Containment:

For small spills of solid Sibrafiban, gently sweep up the material, avoiding dust generation,

and place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Clean the spill area with a suitable detergent and water.

Waste Disposal:

Dispose of unused Sibrafiban and any contaminated materials (e.g., gloves, absorbent

pads) in accordance with local, state, and federal regulations for non-hazardous chemical

waste.

Do not allow the product to enter drains or waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Sibrafiban in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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